1-(methylsulfonyl)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)piperidine-4-carboxamide

• IUPAC Name: 1-methylsulfonyl-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H22N4O4S2/c1-27(24,25)20-9-6-13(7-10-20)17(23)18-8-11-21-16(22)5-4-14(19-21)15-3-2-12-26-15/h2-5,12-13H,6-11H2,1H3,(H,18,23)
• InChI Key: QTKRHQFFVUZYPZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C17H22N4O4S2
• Molecular Weight: 410.5 g/mol

Description

1-(methylsulfonyl)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H22N4O4S2 and its molecular weight is 410.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Potential

Research has highlighted the synthesis of piperidine derivatives, including compounds structurally related to the specified chemical, evaluating their anticancer potential. A study by Rehman et al. (2018) focused on synthesizing propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole and evaluating them as potential anticancer agents. These compounds demonstrated promising anticancer activities, suggesting the structural framework's relevance in developing novel anticancer drugs (Rehman et al., 2018).

Antibacterial Activity

Another area of research involves the synthesis of heterocyclic compounds containing sulfonamido moieties, which have been evaluated for their antibacterial properties. A study by Azab et al. (2013) aimed at the synthesis of new heterocyclic compounds featuring a sulfonamido moiety, showing significant antibacterial activities against various bacterial strains. This underscores the compound's potential application in developing new antibacterial agents (Azab, Youssef, & El‐Bordany, 2013).

Antimicrobial and Antioxidant Activities

Moreover, compounds with structural similarities have been synthesized and assessed for their antimicrobial and antioxidant activities. Karthikeyan et al. (2014) synthesized hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, investigating their biological activities, including antimicrobial and antilipase activities. These findings indicate the broad spectrum of biological activities that such compounds can exhibit, contributing to the search for new therapeutic agents (Karthikeyan, Vijayakumar, & Sarveswari, 2014).